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Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B3422993

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Solvent Yellow 98 as a
fluorescent dye for coloring polystyrene (PS) and polyethylene terephthalate (PET). This
document outlines the dye's key properties, detailed protocols for its incorporation into these

polymers, and standard methods for evaluating the performance of the resulting colored
plastics.

Properties of Solvent Yellow 98

Solvent Yellow 98 is a greenish-yellow fluorescent dye known for its high heat resistance,
good lightfastness, and strong tinting strength, making it a suitable colorant for various plastics.
[1][2][3][4] It is compatible with a range of polymers, including PS, PET, ABS, PC, and PMMA.
[5116]

Physical and Chemical Properties
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Property Value References

C.l. Name Solvent Yellow 98 [6]

CAS Number 12671-74-8, 27870-92-4 [1][6]

Molecular Formula C36H45N0O2 [7]

Molecular Weight 555.81 g/mol [7]

Appearance Greenish-yellow powder [6]

Melting Point ~110-267 °C [1][2][6]

Density ~0.64-1.45 g/cm3 [1][2][6]

Performance in Plastics

Polyethylene

Property Polystyrene (PS) Terephthalate References
(PET)

Heat Resistance Up to 300 °C Up to 300 °C [1][2][6]

Lightfastness (Blue

Applicable (Specific

6-8 rating not consistentl 1][2][8

Wool Scale, 1-8) g y [zl
provided)

Recommended .

0.005-0.05% Not specified [11[2][6]
Dosage (Transparent)
Recommended
Dosage (Opaque, with  0.02-0.3% Not specified [1][2][6]
TiO2)
Migration Resistance Good Good [1109]

Solubility in Organic Solvents (at 20 °C)
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Solvent Solubility (g/L) References
Acetone 22-52 [1112]

Butyl Acetate 16-4.2 [1][2]
Methylbenzene (Toluene) 10.6 - 53.9 [11[2]
Dichloromethane 186.3 [2]

Ethyl Alcohol 1.1-51 [1][2]

Experimental Protocols
Incorporation of Solvent Yellow 98 into Polystyrene and
PET via Masterbatch

The most common method for incorporating dyes into plastics is through a masterbatch, which
is a concentrated mixture of the dye in a carrier resin.

Materials:

e Solvent Yellow 98 powder

Polystyrene (PS) or Polyethylene Terephthalate (PET) carrier resin (pellets or powder)

Dispersant (e.g., metallic stearates, polyethylene glycol)

Antioxidant (optional, e.g., hindered phenols)

High-speed mixer

Twin-screw extruder

Pelletizer

Protocol:

e Pre-mixing: In a high-speed mixer, combine the PS or PET carrier resin, Solvent Yellow 98
powder, dispersant, and optional antioxidant. A typical formulation for a masterbatch could be
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30-60% carrier resin, 20-60% Solvent Yellow 98, and 3-5% dispersant.

e Melt Extrusion: Feed the pre-mixed components into a twin-screw extruder. The extruder
temperature profile should be set according to the processing temperature of the carrier
resin (typically 240-280 °C for PET).

e Cooling and Pelletizing: The extruded molten strand is cooled in a water bath and then fed
into a pelletizer to produce masterbatch pellets.

e Drying: The masterbatch pellets should be thoroughly dried to remove any residual moisture,
especially for PET.

» Final Product Coloring: The prepared masterbatch is then blended with the virgin PS or PET
resin at the desired ratio (e.g., 1-4% masterbatch) and processed through injection molding
or extrusion to create the final colored plastic product.

Click to download full resolution via product page

Caption: Workflow for coloring PS and PET with Solvent Yellow 98 via masterbatch
production.

Performance Evaluation Protocols

Principle: Thermogravimetric Analysis (TGA) is used to determine the thermal stability of the
colored plastic by measuring its weight loss as a function of temperature in a controlled
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atmosphere.

Apparatus: Thermogravimetric Analyzer (TGA)

Protocol:

Place a small, known weight of the colored plastic sample (5-10 mg) into the TGA sample
pan.

Heat the sample from ambient temperature to a temperature above its degradation point
(e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., nitrogen or air).

Record the weight loss of the sample as a function of temperature.
The onset temperature of decomposition is an indicator of the material's thermal stability.

Principle: The lightfastness of the colored plastic is evaluated by exposing it to a standardized

artificial light source that simulates sunlight and comparing the color change to a set of blue
wool standards. This is typically done according to ISO 105-B02 or ASTM G155 standards.[5]

Apparatus: Xenon arc lamp weathering chamber

Protocol:

Mount the colored plastic specimens and a set of blue wool standards (typically grades 1-8)
on a sample holder.

Expose the samples in the xenon arc chamber under controlled conditions of irradiance,
temperature, and humidity as specified in the relevant standard.

Periodically inspect the samples and the blue wool standards for color change.

The lightfastness rating is determined by the blue wool standard that shows a similar degree
of fading as the test specimen.
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Xenon Arc Lamp
(Simulated Sunlight)

Sample Holder

Click to download full resolution via product page

Caption: Principle of lightfastness testing using a xenon arc lamp and blue wool standards.

Principle: The relative color strength of the dye in the plastic is determined by measuring the
reflectance of the colored sample using a spectrophotometer and applying the Kubelka-Munk
equation.

Apparatus: Reflectance Spectrophotometer

Protocol:

o Prepare a standard colored plastic sample with a known concentration of Solvent Yellow 98.

» Prepare test samples with the desired dye concentrations.

o Measure the spectral reflectance of the standard and test samples over the visible spectrum
(400-700 nm) using the spectrophotometer.

o Calculate the K/S value at the wavelength of maximum absorption using the Kubelka-Munk
equation: K/S = (1-R)?/ 2R, where R is the reflectance.
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» The relative color strength is calculated as the ratio of the K/S value of the test sample to the
K/S value of the standard sample, expressed as a percentage.

Principle: Migration testing assesses the potential for the dye to transfer from the plastic to a
contacting medium, such as a food simulant. The specific protocol depends on the intended
application and regulatory requirements (e.g., EU Regulation 10/2011).

Apparatus:
» Migration cells
e Incubator or oven

o Analytical instrument for detecting the dye in the simulant (e.g., UV-Vis spectrophotometer or
liquid chromatography-mass spectrometry, LC-MS)

Protocol:

» Place the colored plastic sample in a migration cell in contact with a food simulant (e.g., 10%
ethanol, 3% acetic acid, or olive oil).

 Incubate the migration cell at a specified temperature and for a specific duration (e.g., 10
days at 40 °C) to simulate conditions of use.

 After the incubation period, remove the plastic sample.

e Analyze the food simulant for the presence and concentration of Solvent Yellow 98 using a
suitable analytical technique.

o Compare the measured migration level to the specific migration limit (SML) set by regulatory
bodies.

Safety and Handling

Refer to the Safety Data Sheet (SDS) for Solvent Yellow 98 for detailed information on
handling, storage, and disposal. Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn when handling the dye powder. Ensure
adequate ventilation to minimize inhalation of dust.
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Disclaimer

The information provided in these application notes is intended for guidance and is based on
currently available data. It is the user's responsibility to determine the suitability of Solvent
Yellow 98 for their specific application and to conduct their own tests to ensure the desired
performance and compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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